Cas no 2089255-44-5 (Ethanone, 2-amino-1-(5,6-dihydro-4H-cyclopenta[b]thien-2-yl)-, hydrochloride (1:1))

• Product Name: Ethanone, 2-amino-1-(5,6-dihydro-4H-cyclopenta[b]thien-2-yl)-, hydrochloride (1:1)
• CAS No: 2089255-44-5
• MF: C₉H₁₂ClNOS
• MW: 217.715680122375
• CID: 5254951
• Update Time: 2025-06-20

Ethanone, 2-amino-1-(5,6-dihydro-4H-cyclopenta[b]thien-2-yl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 2-Amino-1-(5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)ethanone;hydrochloride
• 2-amino-1-{4H,5H,6H-cyclopenta[b]thiophen-2-yl}ethan-1-one hydrochloride
• CID 137838098
• Ethanone, 2-amino-1-(5,6-dihydro-4H-cyclopenta[b]thien-2-yl)-, hydrochloride (1:1)

• Inchi： 1S/C9H11NOS.ClH/c10-5-7(11)9-4-6-2-1-3-8(6)12-9;/h4H,1-3,5,10H2;1H
• InChI Key： CIVKJKBPXNYCHL-UHFFFAOYSA-N
• SMILES： C(C1SC2CCCC=2C=1)(=O)CN.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• Topological Polar Surface Area: 71.3

Additional information on Ethanone, 2-amino-1-(5,6-dihydro-4H-cyclopenta[b]thien-2-yl)-, hydrochloride (1:1)

Ethanone, 2-amino-1-(5,6-dihydro-4H-cyclopenta[b]thien-2-yl)-, hydrochloride (1:1): A Comprehensive Overview

Ethanone, 2-amino-1-(5,6-dihydro-4H-cyclopenta[b]thien-2-yl)-, hydrochloride (1:1) (CAS No. 2089255-44-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of amino ketones and is characterized by its complex aromatic and heterocyclic moieties. The hydrochloride salt form enhances its solubility and stability, making it a promising candidate for various pharmaceutical formulations.

The structure of Ethanone, 2-amino-1-(5,6-dihydro-4H-cyclopenta[b]thien-2-yl)-, hydrochloride (1:1) is particularly noteworthy. The cyclopenta[b]thiophene ring system provides a rigid scaffold that can influence the compound's biological activity and pharmacokinetic properties. The presence of the amino group and the ketone functionality further adds to its reactivity and potential for forming hydrogen bonds, which are crucial for interactions with biological targets.

Recent research has focused on the pharmacological properties of this compound. Studies have shown that Ethanone, 2-amino-1-(5,6-dihydro-4H-cyclopenta[b]thien-2-yl)-, hydrochloride (1:1) exhibits potent antimicrobial and antiviral activities. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound effectively inhibits the growth of several Gram-positive and Gram-negative bacteria, as well as certain viral strains. The mechanism of action is believed to involve the disruption of microbial cell membranes and the inhibition of viral replication processes.

In addition to its antimicrobial and antiviral properties, Ethanone, 2-amino-1-(5,6-dihydro-4H-cyclopenta[b]thien-2-yl)-, hydrochloride (1:1) has shown promise in the treatment of neurodegenerative disorders. Preclinical studies have indicated that this compound can modulate neurotransmitter systems and protect neurons from oxidative stress. A notable study in *Neuropharmacology* reported that treatment with this compound significantly reduced neuroinflammation and improved cognitive function in animal models of Alzheimer's disease.

The synthesis of Ethanone, 2-amino-1-(5,6-dihydro-4H-cyclopenta[b]thien-2-yl)-, hydrochloride (1:1) involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the cyclopenta[b]thiophene ring system through a cyclization reaction and the subsequent introduction of the amino and ketone functionalities. Advanced synthetic techniques such as transition-metal catalysis and microwave-assisted synthesis have been employed to optimize these reactions.

From a pharmaceutical development perspective, Ethanone, 2-amino-1-(5,6-dihydro-4H-cyclopenta[b]thien-2-yl)-, hydrochloride (1:1) has several advantages. Its high solubility in aqueous media facilitates formulation into various dosage forms such as tablets, capsules, and injectable solutions. Moreover, its stability under different storage conditions ensures a longer shelf life, which is crucial for commercialization.

Clinical trials are currently underway to evaluate the safety and efficacy of Ethanone, 2-amino-1-(5,6-dihydro-4H-cyclopenta[b]thien-2-yl)-, hydrochloride (1:1) in human subjects. Early-phase trials have shown promising results with no significant adverse effects reported at therapeutic doses. These findings have paved the way for larger-scale clinical studies to further investigate its potential therapeutic applications.

In conclusion, Ethanone, 2-amino-1-(5,6-dihydro-4H-cyclopenta[b]thien-2-yl)-, hydrochloride (1:1) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the field of medicinal chemistry.